Cas no 2171241-16-8 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid
• CAS No: 2171241-16-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6172202
• PubChem ID: 165526140
• Update Time: 2025-06-28

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-3-methylbutanoic acid
• 2171241-16-8
• EN300-1497307

• Inchi： 1S/C28H28N2O5/c1-17(2)24(27(32)33)29-26(31)25(18-10-4-3-5-11-18)30-28(34)35-16-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,17,23-25H,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-,25-/m0/s1
• InChI Key： IOABEUGLVDQACR-DQEYMECFSA-N
• SMILES： O(C(N[C@@H](C1C=CC=CC=1)C(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid

Introduction to (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic Acid (CAS No. 2171241-16-8)

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid (CAS No. 2171241-16-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a phenylacetyl moiety. These structural features make it a valuable intermediate in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, which helps maintain the integrity and purity of the final product. The presence of the phenylacetyl group adds further complexity and functionality, making this compound an essential building block for the synthesis of bioactive peptides and proteins. The 3-methylbutanoic acid moiety contributes to the overall hydrophobicity and stability of the molecule, which are crucial properties for its use in various biological systems.

Recent advancements in medicinal chemistry have highlighted the potential of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be effectively utilized in the synthesis of peptides with enhanced pharmacological properties, such as increased stability, improved bioavailability, and reduced immunogenicity. These properties are particularly important in the design of drugs targeting neurological disorders, cancer, and infectious diseases.

In the context of peptide synthesis, this compound serves as a versatile intermediate that can be readily modified to incorporate various functional groups. This flexibility allows researchers to tailor the properties of the final peptide or protein to meet specific therapeutic needs. For example, by modifying the phenylacetyl moiety or introducing additional functional groups, scientists can optimize the binding affinity and selectivity of the resulting peptide for its target receptor or enzyme.

One notable application of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid is in the development of antimicrobial peptides (AMPs). AMPs are a class of peptides that exhibit broad-spectrum antimicrobial activity against bacteria, fungi, and viruses. The ability to synthesize these peptides with high purity and efficiency is crucial for their use as potential alternatives to traditional antibiotics, especially in light of increasing antibiotic resistance. The use of this compound as an intermediate in AMP synthesis has been shown to enhance the yield and purity of the final product, thereby improving its therapeutic potential.

Another area where this compound has shown promise is in the development of peptide-based vaccines. Peptide vaccines are designed to elicit a specific immune response against a particular pathogen or disease. The structural complexity and functional versatility of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid make it an ideal candidate for use in the synthesis of epitope-specific peptides that can be used as vaccine antigens. Recent studies have demonstrated that peptides synthesized using this compound can induce robust immune responses in preclinical models, paving the way for their potential use in human vaccine development.

In addition to its applications in drug development and vaccine research, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid has also been explored for its potential use in diagnostic applications. For instance, it can be used as a building block for the synthesis of fluorescently labeled peptides that can be used for imaging purposes. These labeled peptides can help visualize specific biological processes or disease markers in vivo, providing valuable insights into disease progression and treatment efficacy.

The synthesis and characterization of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide detailed information about the structure and purity of the compound, which is essential for ensuring its suitability for use in pharmaceutical applications.

In conclusion, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-methylbutanoic acid (CAS No. 2171241-16-8) is a versatile and valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for the synthesis of bioactive peptides and proteins with enhanced pharmacological properties. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing drug development and therapeutic innovation.